Cas no 654-29-5 (D-Mannoheptulose)

• Product Name: D-Mannoheptulose
• CAS No: 654-29-5
• MF: C₇H₁₄O₇
• MW: 210.181863307953
• CID: 961877
• Update Time: 2024-06-12

D-Mannoheptulose Chemical and Physical Properties

Names and Identifiers

• D-Mannoheptulose
• 1,7-Heptanedithiol
• Heptamethylendimercaptan
• Heptan-1,7-dithiol
• heptanehexol-(1.3.4.5.6.7)-one-(2)
• heptanethiol
• Heptanhexol-(1.3.4.5.6.7)-on-(2)
• manno-2-Heptulose

• Inchi： 1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3,5-10,12-14H,1-2H2/t3-,5-,6-,7+/m1/s1
• InChI Key： HSNZZMHEPUFJNZ-QMTIVRBISA-N
• SMILES： OCC([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)=O

Computed Properties

• Exact Mass: 210.07400

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• Melting Point: 135-136 °C
• Boiling Point: 628.0±55.0 °C(Predicted)
• PSA: 138.45000
• LogP: -4.01630
• pka: 11.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides